(Z)-(113C)octadec-9-enoic acid
(Z)-(113C)octadec-9-enoic acid
Oleic acid-13C is intended for use as an internal standard for the quantification of oleic acid by GC- or LC-MS. Oleic acid is a monounsaturated fatty acid and a major component of membrane phospholipids that has been found in human plasma, cell membranes, and adipose tissue. It contributes approximately 17% of the total fatty acids esterified to phosphatidylcholine, the major phospholipid class in porcine platelets. Oleic acid inhibits collagen-stimulated platelet aggregation by approximately 90% when used at a concentration of 10 µg/ml. It also inhibits fMLF-induced neutrophil aggregation and degranulation by 55 and 68%, respectively, when used at a concentration of 5 µM, similar to arachidonic acid. Oleic acid (60 µM) induces release of intracellular calcium in human platelets. In vivo, oleic acid increases TNF-α, IL-8, IL-6, and IL-1β production, neutrophil accumulation, and apoptotic and necrotic cell death in mouse lung and has been used to induce lung injury in a mouse model of acute respiratory distress syndrome (ARDS).
Brand Name:
Vulcanchem
CAS No.:
82005-44-5
VCID:
VC20779914
InChI:
InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-/i18+1
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)O
Molecular Formula:
C18H34O2
Molecular Weight:
283.5 g/mol
(Z)-(113C)octadec-9-enoic acid
CAS No.: 82005-44-5
Cat. No.: VC20779914
Molecular Formula: C18H34O2
Molecular Weight: 283.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Oleic acid-13C is intended for use as an internal standard for the quantification of oleic acid by GC- or LC-MS. Oleic acid is a monounsaturated fatty acid and a major component of membrane phospholipids that has been found in human plasma, cell membranes, and adipose tissue. It contributes approximately 17% of the total fatty acids esterified to phosphatidylcholine, the major phospholipid class in porcine platelets. Oleic acid inhibits collagen-stimulated platelet aggregation by approximately 90% when used at a concentration of 10 µg/ml. It also inhibits fMLF-induced neutrophil aggregation and degranulation by 55 and 68%, respectively, when used at a concentration of 5 µM, similar to arachidonic acid. Oleic acid (60 µM) induces release of intracellular calcium in human platelets. In vivo, oleic acid increases TNF-α, IL-8, IL-6, and IL-1β production, neutrophil accumulation, and apoptotic and necrotic cell death in mouse lung and has been used to induce lung injury in a mouse model of acute respiratory distress syndrome (ARDS). |
|---|---|
| CAS No. | 82005-44-5 |
| Molecular Formula | C18H34O2 |
| Molecular Weight | 283.5 g/mol |
| IUPAC Name | (Z)-(113C)octadec-9-enoic acid |
| Standard InChI | InChI=1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-/i18+1 |
| Standard InChI Key | ZQPPMHVWECSIRJ-OLLJCFGNSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCC[13C](=O)O |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)O |
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